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Compound of Interest

Compound Name: Gliquidone-d6

Cat. No.: B12421722

Gliquidone-d6: A Technical Guide to Safety and
Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for Gliquidone-d6. The information is compiled from available safety data sheets
(SDS) and scientific literature for the parent compound, Gliquidone, as a specific SDS for the
deuterated analog is not readily available. It is presumed that the toxicological and handling
properties of Gliquidone-d6 are comparable to its non-deuterated counterpart. However, this
guide should be used for informational purposes only and does not replace a formal risk
assessment. Always consult the specific SDS provided by the supplier and adhere to
institutional safety protocols.

Product Identification and Properties

Gliquidone-d6 is the deuterated form of Gliquidone, a second-generation sulfonylurea used as
an anti-diabetic agent.[1][2] The deuteration is typically on the methyl groups.[2] It is primarily
used as an internal standard in analytical and pharmacokinetic research to enable precise
quantification of Gliquidone in biological samples.[2]

Table 1: Physical and Chemical Properties of Gliquidone
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Property Value Source
Molecular Formula C27H33N306S [3114]
Molecular Weight 527.6 g/mol [3]

CAS Number 33342-05-1 [31[4]
Appearance Crystalline solid [5]
Melting Point 180-182 °C [3]

Soluble in DMSO and DMF
. (~30 mg/ml), ethanol (~1
Solubility ) ] [5]1[6]
mg/ml). Sparingly soluble in

aqueous buffers.

Storage -20°C [51[6]

Hazard Identification and Safety Precautions

Gliquidone may be harmful if inhaled, ingested, or absorbed through the skin, and it can cause
irritation to the eyes, skin, and respiratory tract.[7] To the best of current knowledge, the
toxicological properties have not been thoroughly investigated.[7]

Table 2: GHS Hazard Statements and Precautionary Measures for Gliquidone
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Category

Statement

Source

Health Hazards

May be harmful by inhalation,
ingestion, or skin absorption.
May cause eye, skin, or

respiratory system irritation.

[7]

Prevention

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Avoid contact with skin and
eyes. Wear protective
gloves/protective clothing/eye
protection/face protection.
Wash thoroughly after
handling.

[7](8]

Response

If in eyes: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If on skin:
Wash with plenty of soap and
water. If inhaled: Remove
person to fresh air and keep
comfortable for breathing. If
swallowed: Rinse mouth. Do
NOT induce vomiting. Call a
POISON CENTER or
doctor/physician if you feel

unwell.

[7]

Storage

Store in a well-ventilated
place. Keep container tightly

closed.

[8]

Disposal

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[8]
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Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure.

Experimental Protocol: Safe Handling of Gliquidone-d6

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[8] Facilities should be equipped with an eyewash station and a safety shower.[7]

o Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]
o Skin Protection: Wear impervious clothing and chemical-resistant gloves.[8]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.[7]

» Hygiene Practices: Avoid prolonged or repeated exposure.[7] Do not ingest, inhale, get in
eyes, on skin, or on clothing.[5] Wash hands thoroughly after handling.[5][7]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Table 3: First Aid Measures for Gliquidone Exposure
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Exposure Route First Aid Procedure Source

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) ) [7]
respiration. Get immediate

medical attention.

Immediately wash skin with
soap and plenty of water for at
i least 15 minutes. Remove
Skin Contact _ _ [7]
contaminated clothing. Get
medical attention if symptoms

occur.

Hold eyelids apart and flush
eyes with plenty of water for at

Eye Contact least 15 minutes. Have eyes [7]
examined and tested by

medical personnel.

Wash out mouth with water
provided the person is
) conscious. Do NOT induce
Ingestion N ) [7]
vomiting unless directed to do
so by medical personnel. Get

medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
Experimental Protocol: Spill Cleanup

o Personal Precautions: Wear appropriate personal protective equipment, including a
respirator, safety goggles, and heavy rubber gloves.[7]

o Containment and Cleaning: Avoid raising dust.[7] Contain the spill and collect the material
using spark-proof tools.[8] Transfer to a chemical waste container for disposal in accordance
with local regulations.[7]
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e Environmental Precautions: Prevent the material from entering drains or waterways.[3][9]

Mechanism of Action: Signaling Pathway

Gliquidone, like other sulfonylureas, lowers blood glucose levels by stimulating insulin secretion
from pancreatic 3-cells.[10] This is achieved through the inhibition of ATP-sensitive potassium

(KATP) channels.[3][10][11]

Click to download full resolution via product page

Caption: Gliquidone's mechanism of action in pancreatic p-cells.

Experimental Workflow: Quantification using
Gliquidone-d6

Gliquidone-d6 is an ideal internal standard for the quantification of Gliquidone in biological
matrices using techniques like liquid chromatography-mass spectrometry (LC-MS).
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Caption: Workflow for the quantification of Gliquidone using Gliquidone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling precautions for
Gliquidone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421722#safety-data-sheet-and-handling-
precautions-for-gliquidone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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